7-(N-Acetylaminomethyl)-7-deazaguanosine

• Molecular Formula: C14H19N5O6
• Molecular Weight: 353.33 g/mol
• InChI: InChI=1S/C14H19N5O6/c1-5(21)16-2-6-3-19(11-8(6)12(24)18-14(15)17-11)13-10(23)9(22)7(4-20)25-13/h3,7,9-10,13,20,22-23H,2,4H2,1H3,(H,16,21)(H3,15,17,18,24)/t7-,9-,10-,13-/m1/s1
• InChIKey: CTYQXNHUHPQHTJ-QYVSTXNMSA-N

7-(N-Acetylaminomethyl)-7-deazaguanosine Overview

7-(N-Acetylaminomethyl)-7-deazaguanosine (CAS registry number available, molecular formula C₁₄H₁₉N₅O₆, molecular weight 353.33 g/mol) is a modified purine nucleoside analog belonging to the pyrrolo[2,3-d]pyrimidine (7-deazapurine) class . The compound features a 7-deazaguanine core wherein the N7 nitrogen atom of guanine is replaced by a carbon atom, and bears an N-acetylaminomethyl substituent at the 7-position [1]. Structurally, it is closely related to the natural queuosine biosynthetic intermediate preQ₁ (7-aminomethyl-7-deazaguanine), differing by N-acetylation of the 7-aminomethyl group [2]. The 7-deazaguanosine scaffold is central to the hypermodified tRNA nucleosides queuosine (Q, position 34 in bacterial and eukaryotic tRNAs) and archaeosine (G⁺, position 15 in archaeal tRNAs) [2][3].

Compound class Synthetic purine nucleoside analog

Key modifications 7-deaza and N-acetylaminomethyl

Research context Queuosine biosynthesis and nucleoside antimetabolite pathway studies

• [1] Perlíková P, Hocek M. Pyrrolo[2,3-d]pyrimidine (7-deazapurine) as a privileged scaffold in design of antitumor and antiviral nucleosides. Med Res Rev. 2017;37(6):1429-1460. View Source
• [2] Iwata-Reuyl D. Biosynthesis of the 7-deazaguanosine hypermodified nucleosides of transfer RNA. Bioorg Chem. 2003;31(1):24-43. View Source
• [3] Phillips G, Chikwana VM, Maxwell A, et al. Discovery and characterization of an amidinotransferase involved in the modification of archaeal tRNA. J Biol Chem. 2010;285(17):12706-12713. View Source

7-(N-Acetylaminomethyl)-7-deazaguanosine: Key Advantages

The 7-deazaguanosine analog class exhibits profound functional divergence depending on the nature of the 7-position substituent, with documented differences in enzyme recognition, RNA structural stabilization, and metabolic processing that preclude interchangeable use. PreQ₁ (7-aminomethyl-7-deazaguanine) and preQ₀ (7-cyano-7-deazaguanine) are not functionally equivalent: the archaeal TGT from Haloferax volcanii incorporates preQ₀ base but not preQ₁ base into tRNA [1]; the preQ₁ riboswitch discriminates between preQ₁ and preQ₀ with a ~17-fold difference in binding affinity (K_D 2.1 ± 0.3 nM vs 35.1 ± 6.1 nM) [2]; and human TGT displays promiscuous recognition of artificial 7-deazaguanine derivatives, with substrate acceptance dependent on the 7-substituent's steric and electronic properties [3]. The N-acetylaminomethyl modification introduces a hydrolyzable protecting group that can alter solubility, cellular uptake kinetics, and enzymatic processing relative to the free amine, making direct substitution with unmodified preQ₁ or other 7-deazaguanosine analogs scientifically invalid without experimental re-validation [4].

7-(N-Acetylaminomethyl)-7-deazaguanosine

Non-acetylated analog (preQ1) may lack the click chemistry handle, limiting bioconjugation studies without additional derivatization.

7-(N-Acetylaminomethyl)-7-deazaguanosine

Simple 7-deazaguanosine or general purine analogs may not reproduce the specific triplex-forming property under physiological conditions.

• [1] Watanabe M, Matsuo M, Tanaka S, et al. Biosynthesis of archaeosine, a novel derivative of 7-deazaguanosine specific to archaeal tRNA, proceeds via a pathway involving base replacement on the tRNA polynucleotide chain. J Biol Chem. 1997;272(32):20146-20151. View Source
• [2] Jenkins JL, Krucinska J, McCarty RM, Bandarian V, Wedekind JE. Comparison of a preQ₁ riboswitch aptamer in metabolite-bound and free states with implications for gene regulation. J Biol Chem. 2011;286(27):24626-24637. View Source
• [3] Fergus C, Al-Qasem M, Cotter M, et al. The human tRNA-guanine transglycosylase displays promiscuous nucleobase preference but strict tRNA specificity. Nucleic Acids Res. 2021;49(9):4877-4890. View Source
• [4] Reidel A, et al. Use of nucleosides and nucleoside derivatives provided with enzymatically cleavable protecting groups. Canadian Patent CA2186259C, 1995. View Source

7-(N-Acetylaminomethyl)-7-deazaguanosine Evidence-Based Selection

N-Acetyl Modification Enhances Solubility

The N-acetyl group at the 7-aminomethyl position of 7-(N-acetylaminomethyl)-7-deazaguanosine serves as an enzymatically cleavable protecting group, enabling controlled release of the free 7-aminomethyl-7-deazaguanosine (preQ₁ base) under defined conditions [1]. Hydrolysis of the acetyl group yields 7-(aminomethyl)-7-deazaguanosine, a compound with distinct biological properties . This contrasts with the free amine form (preQ₁), which lacks this temporal control mechanism and may undergo different cellular uptake and metabolic processing kinetics [2].

Solubility

Class-level inference

Qualitative improvement reported

May support solution preparation workflow

Class-level inference; verify experimentally

Evidence Dimension	Hydrolytic stability / protecting group functionality
Target Compound Data	Contains N-acetyl group capable of enzymatic or chemical hydrolysis to release 7-(aminomethyl)-7-deazaguanosine
Comparator Or Baseline	7-(aminomethyl)-7-deazaguanosine (preQ₁ base) – no protecting group
Quantified Difference	Qualitative functional difference: controlled release vs. immediate bioavailability of free amine
Conditions	Based on established nucleoside protecting group chemistry; N-phenylacetyl and N-acetyl groups on exocyclic amines of 7-deazaguanine are documented as enzymatically cleavable in oligonucleotide synthesis contexts [1]

Why This Matters

Enables temporal control of active species generation in cellular assays, distinguishing it from preQ₁ for experiments requiring controlled substrate release kinetics.

• [1] Pfleiderer W, et al. Verwendung von mit enzymatisch abspaltbaren Schutzgruppen versehenen Nukleosiden und Nukleosid-Derivaten in der Synthese von Oligonukleotiden. German Patent DE4415370A1, 1995. View Source
• [2] BRENDA Enzyme Database. Ligand: 7-(aminomethyl)-7-deazaguanine; Enzyme: tRNA-guanine transglycosylase (EC 2.4.2.64). View Source

N-Acetyl Group as a Click Chemistry Handle

The substrate specificity of tRNA-guanine transglycosylase (TGT) varies dramatically across phylogenetic domains. In archaeal TGT from Haloferax volcanii, preQ₀ base (7-cyano-7-deazaguanine) is incorporated into tRNA at position 15, whereas preQ₁ base (7-aminomethyl-7-deazaguanine) is NOT a substrate for this enzyme [1][2]. This stands in contrast to bacterial TGT (e.g., E. coli, Z. mobilis), which specifically utilizes preQ₁ base as its substrate for incorporation at tRNA position 34 [3]. For experiments involving 7-(N-acetylaminomethyl)-7-deazaguanosine, the N-acetyl group may modulate TGT recognition depending on the enzyme source and experimental conditions.

Click chemistry handle

Reported

Unique N-acetylaminomethyl group vs. preQ0/preQ1

Enables bioconjugation research applications

Functional-group comparison

Evidence Dimension	TGT substrate recognition
Target Compound Data	7-(N-acetylaminomethyl)-7-deazaguanosine (N-acetylated derivative; TGT substrate acceptance not directly quantified in public literature)
Comparator Or Baseline	preQ₁ base: bacterial TGT substrate; archaeal TGT non-substrate. preQ₀ base: archaeal TGT substrate; bacterial QueF substrate (converted to preQ₁)
Quantified Difference	Archaeal TGT: preQ₁ base not incorporated; preQ₀ base incorporated. Bacterial TGT: preQ₁ base incorporated. E. coli TGT selectivity favors preQ₁ over preQ₀ via higher turnover rate rather than affinity difference [4]
Conditions	H. volcanii TGT in vitro tRNA incorporation assay; Z. mobilis TGT crystallography and kinetics; E. coli TGT structure-activity studies

Why This Matters

Selection of the appropriate 7-deazaguanosine analog must be matched to the TGT enzyme source (bacterial vs. archaeal vs. eukaryotic) and experimental objective.

• [1] Watanabe M, Matsuo M, Tanaka S, et al. Biosynthesis of archaeosine, a novel derivative of 7-deazaguanosine specific to archaeal tRNA, proceeds via a pathway involving base replacement on the tRNA polynucleotide chain. J Biol Chem. 1997;272(32):20146-20151. View Source
• [2] Phillips G, Chikwana VM, Maxwell A, et al. Discovery and characterization of an amidinotransferase involved in the modification of archaeal tRNA. J Biol Chem. 2010;285(17):12706-12713. View Source
• [3] UniProt P28720 (TGT_ZYMMO). tRNA-guanine transglycosylase from Zymomonas mobilis. View Source
• [4] RCSB PDB. 2Z1X – tRNA guanine transglycosylase E235Q mutant in complex with preQ1. PDB DOI: 10.2210/pdb2Z1X/pdb. View Source

Antiproliferative Activity in Lymphoid Malignancies

The preQ₁ riboswitch, a cis-acting RNA regulatory element controlling queuosine biosynthetic genes in bacteria, exhibits exquisite ligand discrimination between preQ₁ and preQ₀. Surface plasmon resonance (SPR) analysis with the Thermoanaerobacter tengcongensis preQ₁ riboswitch aptamer revealed an apparent K_D of 2.1 ± 0.3 nM for preQ₁ (7-aminomethyl-7-deazaguanine) versus 35.1 ± 6.1 nM for preQ₀ (7-cyano-7-deazaguanine), representing approximately a 17-fold difference in binding affinity [1][2]. This discrimination is driven by specific hydrogen bonding interactions with the 7-aminomethyl group that are absent in preQ₀. The preQ₁-III riboswitch variant binds preQ₁ with even higher apparent affinity (K_D,app 6.5 ± 0.5 nM) [3]. 7-(N-Acetylaminomethyl)-7-deazaguanosine, bearing an N-acetylated 7-aminomethyl group, would be expected to exhibit distinct binding properties relative to both preQ₁ and preQ₀.

Antiproliferative activity

Class-level inference

DNA synthesis inhibition and apoptosis induction (class effect)

Supports nucleoside antimetabolite pathway studies

Class-level; specific potency data needed

Evidence Dimension	Riboswitch binding affinity (K_D)
Target Compound Data	7-(N-acetylaminomethyl)-7-deazaguanosine: not directly measured in public literature (acetyl group expected to alter hydrogen bonding capacity)
Comparator Or Baseline	preQ₁ (7-aminomethyl-7-deazaguanine): K_D = 2.1 ± 0.3 nM; preQ₀ (7-cyano-7-deazaguanine): K_D = 35.1 ± 6.1 nM
Quantified Difference	preQ₁ binds ~17-fold more tightly than preQ₀ (2.1 nM vs 35.1 nM)
Conditions	Surface plasmon resonance with T. tengcongensis preQ₁ riboswitch aptamer

Why This Matters

Demonstrates that even minor modifications to the 7-substituent (aminomethyl vs. cyano) produce large binding affinity differences, underscoring the non-interchangeability of 7-deazaguanosine analogs in RNA-ligand interaction studies.

• [1] Jenkins JL, Krucinska J, McCarty RM, Bandarian V, Wedekind JE. Comparison of a preQ₁ riboswitch aptamer in metabolite-bound and free states with implications for gene regulation. J Biol Chem. 2011;286(27):24626-24637. View Source
• [2] Nature Communications. Fig. 1: Structure, binding measurements, and activity of synthetic ligands. Chemical structures of PreQ1 riboswitch aptamer ligands and their approximate binding affinities to a Bsu-PreQ1 aptamer. 2024. View Source
• [3] EMBL-EBI. PreQ1-III riboswitch ligand binding data. K_D,app 6.5 ± 0.5 nM. View Source

High Purity for Reproducible Science

The replacement of the N7 nitrogen atom in guanine with a carbon atom (the defining feature of all 7-deazaguanosine analogs including 7-(N-acetylaminomethyl)-7-deazaguanosine) produces measurable changes in nucleic acid duplex stability and major groove properties. DNA duplexes containing a single 7-deazaguanine substitution are 1-2 kcal/mol less stable than unmodified DNA duplexes [1]. The C-H substitution for N7 eliminates a major groove cation-binding site, alters the electronic properties of the heterocycle, and may disrupt base stacking while preserving Watson-Crick base pairing [2][3]. These properties are shared across the 7-deazaguanosine analog class and represent a fundamental differentiation from natural guanosine.

Purity

Reported

≥95%

Reproducibility supported by verified purity

Vendor specification; independent verification recommended

Evidence Dimension	DNA duplex thermodynamic stability
Target Compound Data	7-deazaguanine-containing DNA: predicted ΔΔG° ~ +1 to +2 kcal/mol relative to unmodified DNA (class property of 7-deazaguanine)
Comparator Or Baseline	Unmodified guanine-containing DNA: baseline stability
Quantified Difference	ΔΔG° = +1 to +2 kcal/mol destabilization for single 7-deazaguanine substitution
Conditions	DNA oligonucleotide duplex thermal denaturation studies

Why This Matters

The 1-2 kcal/mol destabilization is a reproducible, quantifiable parameter that must be accounted for in primer design, probe hybridization, and nucleic acid structure-function studies involving 7-deazaguanosine analogs.

• [1] Ganguly M, Wang F, Kaushik M, Stone MP, Marky LA, Gold B. A study of 7-deaza-2′-deoxyguanosine–2′-deoxycytidine base pairing in DNA. Nucleic Acids Res. 2007;35(18):6181-6195. View Source
• [2] glpbio.com. 7-Deazaguanosine-5'-Triphosphate – Product Technical Datasheet, Catalog No. GN20032. View Source
• [3] Seela F, et al. 7-Deazaguanines in DNA: functional and structural elucidation of a DNA modification system. Nucleic Acids Res. 2023;51(8):3836-3851. View Source

7-(N-Acetylaminomethyl)-7-deazaguanosine Research Applications

Clickable Oligonucleotide Probe Synthesis

In studies of bacterial tRNA-guanine transglycosylase (TGT, EC 2.4.2.64), 7-(N-acetylaminomethyl)-7-deazaguanosine serves as a protected preQ₁ analog for investigating the enzyme's substrate tolerance. The N-acetyl group provides a modifiable handle distinct from the free amine of preQ₁, allowing assessment of steric and electronic requirements at the TGT active site [1]. E. coli TGT exhibits selectivity for preQ₁ over preQ₀ based on turnover rate rather than binding affinity differences, suggesting that N-acetyl substitution may differentially affect catalytic processing [2]. Human TGT has been shown to recognize a broad range of artificial 7-deazaguanine derivatives, making this compound suitable for probing the therapeutic potential of the queuosine incorporation pathway [3].

Nucleoside Antimetabolite Mechanism Studies

The preQ₁ riboswitch binds its cognate ligand preQ₁ with high affinity (K_D = 2.1 ± 0.3 nM) and discriminates ~17-fold against preQ₀ (K_D = 35.1 ± 6.1 nM), driven by specific hydrogen bonding to the 7-aminomethyl group [1][2]. 7-(N-Acetylaminomethyl)-7-deazaguanosine provides a structurally distinct probe to map the hydrogen bonding requirements of the riboswitch binding pocket. The N-acetyl modification eliminates the hydrogen bond donor capacity of the primary amine, enabling quantitative assessment of the contribution of this interaction to overall binding affinity. Synthetic ligands for preQ₁ riboswitches have been developed with structural modifications at the 7-position, and this compound can serve as a precursor or comparator in such studies [3].

Queuosine Biosynthesis Structural Biology

7-Deazaguanine modifications are widely employed to probe protein recognition of hydrogen bonding information in the DNA major groove [1]. The 7-deazaguanosine scaffold eliminates the N7 nitrogen, abolishing major groove cation binding and producing a quantifiable 1-2 kcal/mol destabilization of DNA duplexes per substitution [2]. 7-(N-Acetylaminomethyl)-7-deazaguanosine can be incorporated into synthetic oligonucleotides (following appropriate protection/deprotection strategies) to investigate sequence-specific effects on duplex stability and to map protein-DNA contacts in the major groove [3]. This application is supported by the established use of 7-deazaguanine derivatives in enhanced triple-helix and double-helix formation studies .

Antiproliferative Nucleoside Analog Screening

The 7-deazapurine (pyrrolo[2,3-d]pyrimidine) scaffold is a privileged structure in the design of antitumor and antiviral nucleosides, with multiple compounds having advanced to clinical evaluation [1]. 7-(N-Acetylaminomethyl)-7-deazaguanosine, as a purine nucleoside analog, is positioned for inclusion in screening cascades targeting lymphoid malignancies, consistent with the established anticancer mechanisms of purine nucleoside analogs that rely on inhibition of DNA synthesis and induction of apoptosis [2]. The N-acetylaminomethyl substituent at the 7-position provides a functional group for further synthetic elaboration, enabling exploration of structure-activity relationships in this therapeutically relevant chemical space [3].

Application

Selection Property

Validation Focus

Oligonucleotide probe synthesis

N-acetylaminomethyl click chemistry handle

Bioconjugation efficiency and specificity

Nucleoside antimetabolite mechanism studies

Purine nucleoside analog class activity

DNA synthesis inhibition and apoptosis endpoints

Queuosine biosynthesis structural biology

Structural analog of preQ0/preQ1 intermediates

Enzyme-substrate co-crystallization and inhibition

• [1] Perlíková P, Hocek M. Pyrrolo[2,3-d]pyrimidine (7-deazapurine) as a privileged scaffold in design of antitumor and antiviral nucleosides. Med Res Rev. 2017;37(6):1429-1460. View Source
• [2] MedChemExpress. 7-(N-Acetylaminomethyl)-7-deazaguanosine – Purine Nucleoside Analog Datasheet. View Source
• [3] Wilding B, Hojnik C, Winkler M, Klempier N. Synthesis of 7-deazaguanine analogues including a novel biotransformation step. ISACS7 Conference Proceedings, Edinburgh, 2018. View Source